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Compound of Interest

Compound Name:
1,14-Dichloro-3,6,9,12-

tetraoxatetradecane

Cat. No.: B123918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information. A

comprehensive, officially recognized Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) for Pentaethylene glycol dichloride with complete quantitative data is not readily

available in the public domain. This substance should be handled with extreme caution as if it

were hazardous, pending thorough experimental evaluation.

Chemical Identification
Pentaethylene glycol dichloride is a chlorinated derivative of pentaethylene glycol. It is primarily

used as a synthetic intermediate in chemical research, notably in the preparation of crown

ethers.[1][2] Its utility in research settings necessitates a clear understanding of its material

safety profile.
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Identifier Value Source

Chemical Name Pentaethylene glycol dichloride N/A

CAS Number 5197-65-9 [1][3][4]

Molecular Formula C₁₀H₂₀Cl₂O₄ [4]

Molecular Weight 275.17 g/mol [4]

Synonyms
1,14-Dichloro-3,6,9,12-

tetraoxatetradecane
[4]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Pentaethylene glycol

dichloride are largely unpublished. The available qualitative descriptions are summarized

below.

Property Value Source

Appearance
Colorless to pale yellow

liquid/oil
[5]

Odor Data not available N/A

Solubility

Soluble in many organic

solvents such as ether,

benzene, and acetone. Slightly

soluble in Chloroform and

Ethyl Acetate.

[5]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Vapor Pressure Data not available N/A

Flash Point Data not available N/A

Autoignition Temperature Data not available N/A
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Hazard Identification and Classification
A complete hazard assessment for Pentaethylene glycol dichloride has not been published. No

GHS pictograms, signal words, or hazard statements are available.[3] However, it is described

as a potentially corrosive compound, and contact with skin and eyes should be avoided, as well

as ingestion and inhalation.[5]

Hazard Category Classification Source

GHS Classification Data not available [3]

Acute Toxicity (Oral) Data not available N/A

Acute Toxicity (Dermal) Data not available N/A

Acute Toxicity (Inhalation) Data not available N/A

Skin Corrosion/Irritation Data not available N/A

Eye Damage/Irritation Data not available N/A

Carcinogenicity Data not available N/A

Toxicological and Ecotoxicological Data
No quantitative toxicological or ecotoxicological data for Pentaethylene glycol dichloride were

found in the searched resources.

Endpoint Value Species Source

LD₅₀ (Oral) Data not available N/A N/A

LD₅₀ (Dermal) Data not available N/A N/A

LC₅₀ (Inhalation) Data not available N/A N/A

Aquatic Toxicity Data not available N/A N/A

General Experimental Protocols for Safety
Assessment
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Given the absence of specific data for Pentaethylene glycol dichloride, this section outlines the

standard methodologies used to determine key safety parameters, as would be required for a

complete SDS. These protocols are based on internationally recognized standards, such as the

OECD Guidelines for the Testing of Chemicals.[6][7]

Flash Point Determination
The flash point is a critical measure of the flammability of a liquid. Standard methods involve

heating the substance and introducing an ignition source to determine the lowest temperature

at which vapors will ignite.

Pensky-Martens Closed-Cup Method (ASTM D93): This is one of the most common methods

for determining the flash point of petroleum products and other liquids.[8][9][10]

A brass test cup is filled with the sample to a specified level.

The cup is heated at a slow, constant rate, and the sample is stirred to ensure temperature

uniformity.

An ignition source (a small flame) is periodically directed into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.[11]

Cleveland Open-Cup Method (ASTM D92): This method is used for less volatile substances

with higher flash points.[11]

The sample is placed in an open cup and heated at a specified rate.

A test flame is passed horizontally across the surface of the liquid at regular temperature

intervals.

The temperature at which a distinct flash is observed across the surface is recorded as the

flash point.[11]

Acute Oral Toxicity (LD₅₀) Determination
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The median lethal dose (LD₅₀) is a standardized measure of the acute toxicity of a substance. It

is the dose required to kill 50% of a population of test animals.[12] General procedures are

outlined in OECD Test Guideline 420, 423, and 425.

General Procedure (based on OECD Guidelines):

Animal Selection: Healthy, young adult animals of a specific strain (commonly rats or mice)

are used.[13]

Dosing: The test substance is typically administered by oral gavage. Animals are fasted

before dosing to ensure gastrointestinal absorption.[14]

Dose-Ranging (Up-and-Down Procedure): A single animal is dosed. If the animal survives,

the next animal receives a higher dose. If it dies, the next receives a lower dose. This

process continues to zero in on the LD₅₀ value, minimizing the number of animals used.

[15]

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.[14]

Calculation: The LD₅₀ value is calculated from the results using statistical methods.[13]

Chemical Safety Assessment Workflow
The following diagram illustrates a logical workflow for assessing the safety of a chemical

substance, starting from the initial information gathering to the implementation of safety

measures. This process is critical when handling substances with incomplete data like

Pentaethylene glycol dichloride.
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Caption: Workflow for chemical safety assessment in the context of incomplete data.
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Conclusion and Recommendations
There is a significant lack of publicly available safety and toxicological data for Pentaethylene

glycol dichloride (CAS 5197-65-9). While its structure suggests certain chemical reactivities, a

formal hazard assessment cannot be completed without experimental data.

Recommendations for handling:

Assume Hazard: In the absence of data, treat Pentaethylene glycol dichloride as a

hazardous substance.

Engineering Controls: Always handle this chemical in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale.

Small Quantities: Work with the smallest quantities necessary for the experimental

procedure.

Further Testing: It is strongly recommended that users conduct a thorough risk assessment

and, if necessary, commission safety testing before using this chemical on a larger scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

